Cas no 890707-28-5 (2-Amino-5-Chloro-N,3-Dimethylbenzamide)

• Product Name: 2-Amino-5-Chloro-N,3-Dimethylbenzamide
• CAS No: 890707-28-5
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• MDL: MFCD09030601
• CID: 830735
• PubChem ID: 25068251
• Update Time: 2025-05-23

2-Amino-5-Chloro-N,3-Dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-chloro-N,3-dimethylbenzamide
• 2-Amino-5-chloro-N,3-dimethylhenzamide
• BENZAMIDE, 2-AMINO-5-CHLORO-N,3-DIMETHYL-
• 2-amino-5-chloro-3,N-dimethylbenzamide
• 2-amino-5-chloro-N,3-dimethyl-benzamide
• N-methyl 2-amino-5-chloro-3-methylbenzamide
• QC-1192
• WOBVZGBINMTNKL-UHFFFAOYSA-N
• 2-amino-5-chloro-3,N-dimethyl-benzamide
• AB0033935
• X8008
• 2-azanyl-5-chloranyl-N,3-dimethyl-benzamide
• ST24021968
• A843059
• 2-Amino-5-chloro-N,3-dimethylbenzamide (ACI)
• 2-Amino-5-chloro-N-methyl-3-methylbenzamide
• DTXCID50599414
• SCHEMBL384330
• DTXSID60648664
• 890707-28-5
• AS-63512
• AKOS015890452
• CS-0153114
• EN300-1588146
• SY317109
• J-507933
• C76993
• NS00132692
• MFCD09030601
• 2-Amino-5-Chloro-N,3-Dimethylbenzamide

• MDL： MFCD09030601
• Inchi： 1S/C9H11ClN2O/c1-5-3-6(10)4-7(8(5)11)9(13)12-2/h3-4H,11H2,1-2H3,(H,12,13)
• InChI Key： WOBVZGBINMTNKL-UHFFFAOYSA-N
• SMILES： C1=C(C(=C(C=C1Cl)C(N([H])C)=O)N([H])[H])C

Computed Properties

• Exact Mass: 198.05600
• Monoisotopic Mass: 198.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 2.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.239
• Melting Point: No data available
• Boiling Point: 308.8±42.0 °C at 760 mmHg
• Flash Point: 140.5±27.9 °C
• PSA: 58.61000
• LogP: 2.74620
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Amino-5-Chloro-N,3-Dimethylbenzamide Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H332 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H332 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Amino-5-Chloro-N,3-Dimethylbenzamide

Recent Advances in the Study of 2-Amino-5-Chloro-N,3-Dimethylbenzamide (CAS: 890707-28-5)

2-Amino-5-Chloro-N,3-Dimethylbenzamide (CAS: 890707-28-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to provide an overview of the latest findings related to this compound, its applications, and the methodologies employed in its study.

One of the most notable advancements in the research of 2-Amino-5-Chloro-N,3-Dimethylbenzamide is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancers and inflammatory diseases. Recent publications have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, such as JAK2 and EGFR, which are implicated in hematologic malignancies and solid tumors, respectively. These findings underscore the compound's potential as a scaffold for developing next-generation kinase inhibitors.

In addition to its applications in oncology, 2-Amino-5-Chloro-N,3-Dimethylbenzamide has also been investigated for its utility in neuropharmacology. A 2023 study published in the Journal of Medicinal Chemistry reported that structural analogs of this compound displayed promising activity as modulators of GABA_A receptors, which are pivotal in the treatment of anxiety and epilepsy. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions and efficacy of these analogs, providing a foundation for further optimization.

The synthesis and characterization of 2-Amino-5-Chloro-N,3-Dimethylbenzamide have also seen methodological improvements. Recent work has focused on optimizing the yield and purity of the compound through green chemistry approaches, such as solvent-free reactions and catalytic methods. These advancements not only enhance the scalability of production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 2-Amino-5-Chloro-N,3-Dimethylbenzamide-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects necessitate further investigation. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations, with preliminary results indicating improved pharmacokinetic profiles in animal models.

In conclusion, 2-Amino-5-Chloro-N,3-Dimethylbenzamide (CAS: 890707-28-5) continues to be a focal point of research in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its biological activity make it a valuable candidate for the development of novel therapeutics. Future studies will likely focus on refining its pharmacological properties and expanding its applications across diverse therapeutic areas.